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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of Sodium 4-
hydroxybenzenesulfonate Dihydrate. The information is curated for researchers, scientists,
and professionals in drug development, with a focus on quantitative data, experimental
methodologies, and structural representation.

Chemical Identity and Structure

Sodium 4-hydroxybenzenesulfonate dihydrate is an organic sodium salt that is the
dihydrate of sodium 4-hydroxybenzenesulfonate. It is characterized by a sulfonate group and a
hydroxyl group attached to a benzene ring in the para position.[1]

IUPAC Name: sodium;4-hydroxybenzenesulfonate;dihydrate[2] Synonyms: 4-
Hydroxybenzenesulfonic acid sodium salt dihydrate, Phenol-4-sulfonic acid sodium salt
dihydrate[3][4][5] CAS Number: 10580-19-5[3][4][6][7]

Below is a graphical representation of the chemical structure of Sodium 4-
hydroxybenzenesulfonate Dihydrate.

Chemical structure of Sodium 4-hydroxybenzenesulfonate Dihydrate.
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Physical Properties

The quantitative physical properties of Sodium 4-hydroxybenzenesulfonate Dihydrate are
summarized in the table below for ease of reference.

Property Value Source(s)
CeHsNaOaS-2H20 or

Molecular Formula [31[4]
CesHoNaOeS

Molecular Weight 232.19 g/mol 2113114171

White to off-white or beige
Appearance ] [L][21161[8][9]
crystalline powder

Melting Point >300°C [10][11]
Boiling Point 350°C (at 101,325 Pa) [10][11]
Density 1.656 g/cm3 (at 20°C) [10][11]
Water Solubility 92.4 g/L (at 20°C) [10][11]

o Soluble in alcohol and glycerol;
Solubility in other solvents ] ) [9][10][11]
slightly soluble in methanol.

14-17% (by Karl Fischer
Water Content o [6]
titration)

Experimental Protocols for Property Determination

The following sections detail the general experimental methodologies for determining the key
physical properties of Sodium 4-hydroxybenzenesulfonate Dihydrate.

The melting point of a crystalline solid is a key indicator of its purity.

o Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or Thiele tube) and sealed
capillary tubes are required.

e Procedure:
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o A small amount of the finely powdered, dry Sodium 4-hydroxybenzenesulfonate
Dihydrate is packed into a capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady and slow rate, approximately 1-2°C per minute, as the
temperature approaches the expected melting point.

o The temperature at which the first droplet of liquid appears and the temperature at which
the entire sample becomes a clear liquid are recorded. This range is the melting point of
the sample. For a pure substance, this range is typically narrow.

Solubility is determined by observing the dissolution of the solute in a solvent.
o Apparatus: Test tubes, vortex mixer, analytical balance.
e Procedure for Quantitative Solubility (e.g., in Water):

o A known volume of the solvent (e.g., deionized water) is placed in a test tube and
maintained at a constant temperature (e.g., 20°C).

o A pre-weighed amount of Sodium 4-hydroxybenzenesulfonate Dihydrate is added in
small increments to the solvent.

o After each addition, the mixture is vigorously agitated until the solid is completely
dissolved.

o The additions continue until a saturated solution is formed, indicated by the persistence of
undissolved solid.

o The total mass of the dissolved solid is used to calculate the solubility in grams per liter
(g/L).

The density of a powder can be measured by various methods, including gas pycnometry for
true density.

e Apparatus: Gas pycnometer.
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e Procedure:

o

The mass of the empty sample chamber of the pycnometer is determined.

o A known mass of Sodium 4-hydroxybenzenesulfonate Dihydrate powder is placed into
the sample chamber.

o The sample chamber is placed in the pycnometer, and the system is purged with an inert
gas (typically helium) to remove air and moisture.

o The pycnometer then fills the chamber with the gas to a known pressure and allows it to
expand into a reference chamber of known volume.

o By measuring the pressure change, the volume of the solid powder is determined based
on the gas law.

o The density is calculated by dividing the mass of the powder by its measured volume.

Karl Fischer titration is a highly specific method for determining the water content in a
substance.

o Apparatus: An automated Karl Fischer titrator (coulometric or volumetric).
e Procedure:

o The titration vessel of the Karl Fischer apparatus is filled with a suitable solvent (e.qg.,
methanol), and the solvent is pre-titrated to a stable, anhydrous endpoint.

o A precisely weighed sample of Sodium 4-hydroxybenzenesulfonate Dihydrate is
introduced into the titration vessel.

o The titrator automatically adds the Karl Fischer reagent (containing iodine) to the sample
solution.

o The iodine reacts stoichiometrically with the water present in the sample.

o The endpoint is detected potentiometrically when an excess of iodine is present.
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o The amount of water in the sample is calculated from the volume of Karl Fischer reagent
consumed and its known water equivalence factor. The result is typically expressed as a
percentage of the total mass.

Workflow for Physical Property Analysis

The logical flow for the characterization of the physical properties of a hydrated organic salt like
Sodium 4-hydroxybenzenesulfonate Dihydrate is depicted below.
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Workflow for the physical characterization of the compound.

Applications and Relevance

Sodium 4-hydroxybenzenesulfonate dihydrate serves as a valuable intermediate in organic
synthesis and the pharmaceutical industry.[9] Its physical properties, particularly its solubility in
water and other polar solvents, are crucial for its application in various chemical reactions and
formulations.[1][9] It has been utilized in the preparation of layered divalent transition metal
benzenesulfonates and luminescent ladder-like lanthanide coordination polymers.[3]
Understanding its physical characteristics is essential for process development, quality control,
and ensuring the consistency and performance of final products.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b080844?utm_src=pdf-body
https://www.benchchem.com/product/b080844?utm_src=pdf-body-img
https://www.benchchem.com/product/b080844?utm_src=pdf-body
https://physics.stackexchange.com/questions/123656/how-to-calculate-the-density-of-a-polycrystalline-sample
https://filab.fr/en/our-services/our-analysis-services/laboratory-analysis-powder-characterization/analysis-of-the-density-of-a-powder-in-the-laboratory/
https://physics.stackexchange.com/questions/123656/how-to-calculate-the-density-of-a-polycrystalline-sample
https://deredpill.com/labs/phar1202/manualsnip/solubility_tests_lab.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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